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Compound of Interest

Compound Name: 2-Bromo-4-methyl-6-nitrophenol

Cat. No.: B1265902 Get Quote

Technical Guide: 2-Bromo-4-methyl-6-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Bromo-4-methyl-6-nitrophenol. The information is compiled from various

scientific sources to support research, development, and application activities involving this

compound.

Core Physical and Chemical Properties
2-Bromo-4-methyl-6-nitrophenol is a substituted aromatic compound with the chemical

formula C₇H₆BrNO₃.[1][2][3] Its structure consists of a phenol ring substituted with a bromine

atom, a methyl group, and a nitro group.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2-
Bromo-4-methyl-6-nitrophenol. It is important to note that while some data points are from

experimental measurements, others are computed estimates and should be regarded as such.
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Property Value Source

CAS Number 20039-91-2 [1][2][3]

Molecular Formula C₇H₆BrNO₃ [1][2][3]

Molecular Weight 232.03 g/mol [1][2]

Melting Point 68 °C [3]

Boiling Point
Not experimentally determined;

predicted values exist.
[4]

Solubility

No quantitative experimental

data available. Expected to be

soluble in polar organic

solvents.

pKa
No experimentally determined

value found.

LogP (Octanol/Water Partition

Coefficient)
Predicted values are available. [4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Bromo-4-methyl-6-
nitrophenol.

Mass Spectrometry: Mass spectral data is available, providing information on the

compound's molecular weight and fragmentation pattern.[2][3]

Infrared (IR) Spectroscopy: IR spectral data has been recorded, which helps in identifying

the functional groups present in the molecule.[2][3]

Experimental Protocols
Synthesis of 2-Bromo-4-methyl-6-nitrophenol
A common method for the synthesis of 2-Bromo-4-methyl-6-nitrophenol involves the nitration

of 2-bromo-4-methylphenol.[1]
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Materials:

2-Bromo-4-methylphenol

Sulfuric acid (H₂SO₄)

Nitric acid (HNO₃)

Water (H₂O)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A solution of sulfuric acid (200 mL) in water (620 mL) is prepared and cooled to 0°C.[1]

Nitric acid (56 g, 889 mmol) is added to the cooled sulfuric acid solution.[1]

2-Bromo-4-methylphenol (88 g, 471 mmol) is then added to the reaction mixture.[1]

The resulting mixture is stirred at room temperature overnight.[1]

Upon completion of the reaction, the mixture is extracted with ethyl acetate.[1]

The organic layer is dried over anhydrous sodium sulfate.[1]

The solvent is removed under reduced pressure.[1]

The crude product is purified by silica gel column chromatography to yield 2-Bromo-4-
methyl-6-nitrophenol as a yellow solid (81 g, 74% yield).[1]

Potential Biodegradation Pathway
While specific signaling pathways involving 2-Bromo-4-methyl-6-nitrophenol in biological

systems are not documented in the available literature, the environmental fate of similar

halogenated nitrophenols has been studied. The following diagram illustrates a plausible

biodegradation pathway for a related compound, 2,6-dibromo-4-nitrophenol, which could serve
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as a model for the potential environmental degradation of 2-Bromo-4-methyl-6-nitrophenol.
This pathway involves initial reductive and oxidative steps catalyzed by microbial enzymes.

2-Bromo-4-methyl-6-nitrophenol 2-Bromo-4-methyl-6-aminophenolNitroreductase 2-Bromo-4-methyl-hydroquinone
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Further
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Click to download full resolution via product page

Caption: Plausible biodegradation pathway for 2-Bromo-4-methyl-6-nitrophenol.

Experimental Workflow: Synthesis and Purification
The following diagram outlines the general workflow for the synthesis and purification of 2-
Bromo-4-methyl-6-nitrophenol as described in the experimental protocol.
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Caption: Workflow for the synthesis and purification of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

